Cas no 1339790-16-7 (Ethyl3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate)

• Product Name: Ethyl3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate
• CAS No: 1339790-16-7
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5217469
• Update Time: 2025-10-30

Ethyl3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate
• Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate
• 5-(tetrahydrofuran-2-yl)-1,2,4-triazole-3-carboxylic acid ethyl ester
• 5-(Tetrahydro-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester

• Inchi： 1S/C9H13N3O3/c1-2-14-9(13)8-10-7(11-12-8)6-4-3-5-15-6/h6H,2-5H2,1H3,(H,10,11,12)
• InChI Key： GYBDDVPGKMJVBQ-UHFFFAOYSA-N
• SMILES： O1CCCC1C1=NC(C(=O)OCC)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 0.7
• Topological Polar Surface Area: 77.1

Additional information on Ethyl3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate

Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate (CAS No. 1339790-16-7): A Comprehensive Overview

Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate (CAS No. 1339790-16-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate is composed of a tetrahydrofuran ring and a 1H-1,2,4-triazole moiety, with an ethyl ester group attached to the carboxylic acid. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi. The researchers found that the compound effectively inhibits the growth of Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for various infections.

In addition to its antifungal properties, Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate has also been investigated for its potential as an anticancer agent. A study conducted by a team of researchers at the University of California demonstrated that the compound selectively targets and induces apoptosis in human breast cancer cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The structural versatility of Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate allows for its use as a building block in the synthesis of more complex molecules. This property is particularly valuable in drug discovery and development, where the ability to modify and optimize lead compounds is essential for improving their therapeutic efficacy and reducing side effects.

Moreover, the compound's stability under various conditions makes it suitable for use in both laboratory settings and industrial processes. Its solubility in common organic solvents and its resistance to degradation under mild acidic or basic conditions contribute to its practicality in synthetic chemistry.

In terms of safety and environmental impact, preliminary assessments suggest that Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate has low toxicity and minimal environmental risk when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure the well-being of laboratory personnel and the environment.

The ongoing research into Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate continues to uncover new applications and potential uses. For example, recent studies have explored its role as a ligand in metal coordination complexes, which could have implications for catalysis and materials science. Additionally, its ability to form stable complexes with various metal ions suggests potential applications in sensing and imaging technologies.

In conclusion, Ethyl 3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate (CAS No. 1339790-16-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.